Cas no 895007-30-4 (N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide)
N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide
- N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)cyclohexanecarboxamide
- Cyclohexanecarboxamide, N-(6-methyl-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
-
- Inchi: 1S/C21H23N3OS/c1-15-9-10-18-19(12-15)26-21(23-18)24(14-16-6-5-11-22-13-16)20(25)17-7-3-2-4-8-17/h5-6,9-13,17H,2-4,7-8,14H2,1H3
- InChI Key: GHUMDOCASGNOPZ-UHFFFAOYSA-N
- SMILES: C1(C(N(C2=NC3=CC=C(C)C=C3S2)CC2=CC=CN=C2)=O)CCCCC1
Experimental Properties
- Density: 1.257±0.06 g/cm3(Predicted)
- Boiling Point: 548.2±52.0 °C(Predicted)
- pka: 4.53±0.12(Predicted)
N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2515-0046-2μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-5μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-10μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-20μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-1mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-2mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-3mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-4mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-5mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2515-0046-10mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]cyclohexanecarboxamide |
895007-30-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide
Comprehensive Overview of N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide (CAS No. 895007-30-4)
N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide (CAS No. 895007-30-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for information on its synthesis, properties, and applications, making it a topic of interest in modern drug discovery and development.
The molecular structure of N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide combines a benzothiazole core with a pyridine moiety and a cyclohexanecarboxamide group, creating a versatile scaffold for medicinal chemistry. This combination is particularly appealing for targeting enzymes and receptors involved in various diseases. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they can be optimized for enhanced binding affinity and selectivity using advanced algorithms.
One of the most searched questions about this compound revolves around its mechanism of action and potential therapeutic uses. Preliminary studies suggest that benzothiazole derivatives like this one exhibit promising activity in modulating specific biological pathways, such as those related to inflammation and neurodegeneration. This aligns with current research hotspots, including neuroprotective agents and anti-inflammatory drugs, which are highly sought after in the pharmaceutical industry.
From a synthetic perspective, the preparation of N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide involves multi-step organic reactions, including condensation and amidation processes. Researchers often inquire about optimized synthesis routes and yield improvement techniques, which are critical for scaling up production. The compound's solubility, stability, and bioavailability are also frequently discussed topics, as these properties directly impact its applicability in drug formulations.
In the context of green chemistry and sustainable practices, there is growing interest in developing eco-friendly synthesis methods for compounds like CAS No. 895007-30-4. This reflects broader industry trends toward reducing environmental impact while maintaining efficiency. Additionally, the compound's potential role in personalized medicine and targeted therapy is a subject of ongoing exploration, particularly in the era of precision healthcare.
Analytical characterization of N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming purity and structural integrity, which are critical for regulatory compliance and clinical applications. The compound's spectral data and chromatographic profiles are often requested by researchers for comparative studies.
As the demand for novel therapeutic agents continues to rise, CAS No. 895007-30-4 remains a compound of significant interest. Its hybrid structure, combining heterocyclic and carboxamide functionalities, offers a rich platform for further chemical modifications and biological evaluations. Future research directions may include exploring its structure-activity relationships (SAR) and expanding its utility in multifunctional drug design.
In summary, N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide represents a compelling case study in modern medicinal chemistry. Its relevance to contemporary research themes, such as AI-assisted drug development and sustainable synthesis, ensures its continued prominence in scientific literature and industry discussions. For researchers and professionals seeking detailed information, this compound offers a wealth of opportunities for innovation and discovery.
895007-30-4 (N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylcyclohexanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)